Cas no 1354940-02-5 (4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354940-02-5
• MF: C₁₇H₁₄FN₃O
• MW: 295.310966968536
• MDL: MFCD21335372
• CID: 5179229
• Update Time: 2026-03-05

4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(2-fluorophenyl)-6-(4-methoxyphenyl)-

• MDL： MFCD21335372
• Inchi： 1S/C17H14FN3O/c1-22-12-8-6-11(7-9-12)15-10-16(21-17(19)20-15)13-4-2-3-5-14(13)18/h2-10H,1H3,(H2,19,20,21)
• InChI Key： AOXSKZYDXTWBKL-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OC)C=C2)=CC(C2=CC=CC=C2F)=N1

Computed Properties

• Exact Mass: 295.112
• Monoisotopic Mass: 295.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61A^2

Additional information on 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine

Recent Advances in the Study of 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS: 1354940-02-5)

In recent years, the compound 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS: 1354940-02-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug development. The compound's unique structural features, including the fluorophenyl and methoxyphenyl substituents, contribute to its biological activity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's activity. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine exhibits potent inhibitory effects on specific tyrosine kinases involved in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to characterize the compound's binding affinity and selectivity, revealing key interactions with the kinase active site. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer agents.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored the neuroprotective effects of 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in models of Alzheimer's disease. The researchers observed that the compound reduced amyloid-beta aggregation and mitigated oxidative stress in neuronal cells, highlighting its dual mechanism of action. These results underscore the versatility of this pyrimidine derivative and its potential as a multifunctional therapeutic agent.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability and efficiency of producing 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine. A 2023 publication in Organic Process Research & Development described a novel catalytic method for the synthesis of this compound, achieving higher yields and reduced environmental impact compared to traditional routes. This progress is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine. Recent pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which could limit its clinical utility. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as reported in a 2024 review in Drug Discovery Today. These efforts are essential for translating the compound's potential into viable therapeutic options.

In conclusion, 4-(2-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine (CAS: 1354940-02-5) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities, coupled with recent synthetic and mechanistic insights, position it as a promising candidate for further development. Future studies will likely focus on refining its pharmacological profile and exploring its applications in additional disease contexts, paving the way for innovative therapeutic solutions.